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Compound of Interest

Compound Name: 3-Methyldecane

Cat. No.: B1670053 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of 3-Methyldecane

This technical guide provides a comprehensive overview of the core chemical and physical

properties of 3-Methyldecane, tailored for researchers, scientists, and professionals in drug

development. The information is presented through structured data tables, detailed

experimental methodologies, and a workflow visualization to facilitate a deeper understanding

of this branched alkane.

General and Chemical Properties
3-Methyldecane is a saturated hydrocarbon belonging to the alkane family.[1][2] Its structure

consists of a ten-carbon decane chain with a methyl group attached to the third carbon atom. It

is also known by the synonym 2-Ethylnonane.[3][4] It exists as a colorless liquid with a

pungent, acrid odor.[1][5]

Identifier Value

IUPAC Name 3-methyldecane

Molecular Formula C₁₁H₂₄[1][3][6]

CAS Number 13151-34-3[1][3][6]

Synonyms Decane, 3-methyl-; 2-Ethylnonane[3][4]

Chemical Class Saturated Aliphatic Hydrocarbon[1][5]
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Molecular Property Value

Molecular Weight 156.31 g/mol [1][6]

Exact Mass 156.187800766 Da[1][7]

Heavy Atom Count 11[7]

Rotatable Bond Count 7[7]

Complexity 66.4[7]

LogP (o/w) 6.156 (estimated)[8]

XLogP3-AA 5.9 (estimated)[7][8]

Physical Properties
The physical characteristics of 3-Methyldecane are summarized below. These properties are

crucial for its application as a solvent and in various industrial formulations.[9][10]

Property Value Conditions

Boiling Point 188.1 - 189.1 °C[7][8][9] @ 760 mmHg

Melting Point -92.9 °C to -76 °C[7][9][11]

Density 0.742 - 0.743 g/cm³[7][9][11]

Vapor Pressure 0.8 mmHg[7][8][9] @ 25 °C

Flash Point 50.4 °C[7][8][9] (Tagliabue Closed Cup)

Refractive Index 1.416 - 1.418[7][9][11]

Solubility in Water 0.2971 mg/L (estimated)[8] @ 25 °C

Experimental Protocols
The determination of the physicochemical properties of compounds like 3-Methyldecane
follows well-established experimental protocols. While specific research papers detailing these
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measurements for this particular molecule are not prevalent, the general methodologies are

outlined below.

Determination of Boiling Point
The boiling point is typically determined at atmospheric pressure. A common laboratory method

involves:

Apparatus: A distillation flask, condenser, thermometer, and a heating mantle.

Procedure: A small sample of 3-Methyldecane is placed in the distillation flask. The

apparatus is assembled, and the sample is heated gently. The temperature is recorded when

the liquid begins to boil and a stable vapor-liquid equilibrium is observed, indicated by a

constant temperature reading on the thermometer as the vapor condenses.

Measurement of Density
Density is measured by determining the mass of a known volume of the substance.

Apparatus: A pycnometer (a flask with a specific, accurately known volume) and an analytical

balance.

Procedure: The empty pycnometer is weighed. It is then filled with 3-Methyldecane,

ensuring no air bubbles are present, and weighed again. The temperature of the sample is

recorded. The density is calculated by dividing the mass of the sample by the known volume

of the pycnometer.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a standard technique for identifying and quantifying volatile compounds. 3-
Methyldecane has been identified as a volatile component in plants like Ludwigia stolonifera

using this method.[6][12]

Sample Preparation: A volatile fraction is extracted from the source material (e.g., plant

tissue) using methods like vacuum steam extraction (VSE).

Injection: The volatile extract is injected into the gas chromatograph.
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Separation: The sample is vaporized and carried by an inert gas through a capillary column.

Compounds separate based on their boiling points and interactions with the column's

stationary phase. The Kovats Retention Index is a key parameter derived from this

separation.[1]

Detection & Identification: As components elute from the column, they enter the mass

spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides

a unique fragmentation pattern, acting as a "fingerprint" for identification by comparing it to

spectral libraries like those from NIST.[1][3]

Visualizations
Experimental Workflow for Volatile Compound Analysis
The following diagram illustrates a typical experimental workflow for the identification of 3-
Methyldecane as a volatile component from a biological sample, such as plant tissue, using

GC-MS.

Workflow for GC-MS Analysis of Volatile Compounds
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Click to download full resolution via product page

Caption: Workflow for GC-MS analysis of volatile compounds.

Synthesis and Reactivity
Synthesis Methods
3-Methyldecane can be synthesized through several routes common in organic chemistry:

Grignard Reaction: A Grignard reagent, such as s-butylmagnesium chloride, can be reacted

with a suitable alkyl halide like 1-heptyl tosylate in the presence of a catalyst.[7]

Hydroisomerization of n-Decane: Using bifunctional catalysts (e.g., Pt/SAPO-11), linear n-

decane can be converted into a mixture of its branched isomers, including 3-Methyldecane.

[10]

Catalytic Cracking: Industrial-scale production can involve the catalytic cracking of heavier,

long-chain hydrocarbons using zeolite-based catalysts.[10]

Chemical Reactivity
As a saturated alkane, 3-Methyldecane is relatively unreactive. Its reactions are characteristic

of alkanes and typically require significant energy input:

Combustion: It undergoes combustion in the presence of oxygen to produce carbon dioxide

and water.[10]

Halogenation: Under UV light, it can undergo free-radical substitution reactions with

halogens.

Safety and Toxicology
3-Methyldecane is considered an irritant and may have anesthetic effects, causing

drowsiness, dizziness, and headache upon significant exposure.[1][5] It is classified as a

neurotoxin that can cause acute solvent syndrome.[1] According to aggregated GHS

information from multiple sources, the chemical is not classified as meeting GHS hazard
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criteria.[1] Standard laboratory safety precautions, including adequate ventilation and the use

of personal protective equipment, should be employed when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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